Cas no 99176-42-8 (Ethyl 4-isopropylpyrrolidine-2-carboxylate)

Ethyl 4-isopropylpyrrolidine-2-carboxylate is a pyrrolidine-based ester compound with potential applications in pharmaceutical and organic synthesis. Its structure features a carboxylate ester group at the 2-position and an isopropyl substituent at the 4-position of the pyrrolidine ring, offering versatility as a chiral building block or intermediate. The ethyl ester moiety enhances solubility in organic solvents, facilitating further functionalization. The isopropyl group may influence steric and electronic properties, making it useful in asymmetric synthesis or medicinal chemistry. This compound is typically employed in research settings for the development of bioactive molecules or as a precursor for more complex heterocyclic systems. Proper handling and storage under inert conditions are recommended due to its sensitivity to moisture and air.

Ethyl 4-isopropylpyrrolidine-2-carboxylate structure

99176-42-8 structure

Product Name:Ethyl 4-isopropylpyrrolidine-2-carboxylate

CAS No:99176-42-8

MF:C₁₀H₁₉NO₂

MW:185.26336312294

CID:802298

PubChem ID:5075025

Update Time:2025-06-08

Ethyl 4-isopropylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-isopropylpyrrolidine-2-carboxylate
- ETHYL 4-ISOPROPYL-2-PYRROLIDINECARBOXYLATE
- ethyl 4-propan-2-ylpyrrolidine-2-carboxylate
- Proline, 4-isopropyl-,ethyl ester (6CI)
- ethyl 4-(propan-2-yl)pyrrolidine-2-carboxylate
- 99176-42-8
- FT-0693328
- DTXSID30408075
- AKOS006293682
- DB-264992
- Inchi： 1S/C10H19NO2/c1-4-13-10(12)9-5-8(6-11-9)7(2)3/h7-9,11H,4-6H2,1-3H3
- InChI Key： IQIGUCBDHOIOTR-UHFFFAOYSA-N
- SMILES： O(CC)C(C1CC(C(C)C)CN1)=O

Computed Properties

Exact Mass: 185.141578849g/mol
Monoisotopic Mass: 185.141578849g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 38.3Å²

Ethyl 4-isopropylpyrrolidine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A109005635-1g	Ethyl 4-isopropylpyrrolidine-2-carboxylate	99176-42-8	95%	1g	$632.40	2023-08-31
Chemenu	CM197291-1g	ethyl 4-isopropylpyrrolidine-2-carboxylate	99176-42-8	95%	1g	$***	2023-05-29
Chemenu	CM197291-1g	ethyl 4-isopropylpyrrolidine-2-carboxylate	99176-42-8	95%	1g	$720	2021-06-09